Cas no 351990-69-7 (3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid)

3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid structure
351990-69-7 structure
Product Name:3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid
CAS No:351990-69-7
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD01528031
CID:1029596
PubChem ID:4385187
Update Time:2025-04-20

3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid
    • 5-Amino-4-chloro-1H-pyrazole-3-carboxylic acid
    • 3-amino-4-chloro-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
    • 3-amino-4-chloropyrazole-5-carboxylic acid
    • AC1N9GH9
    • BESTIPHARMA 521-652
    • SBB025053
    • SureCN2543083
    • DTXSID60402708
    • 5-amino-4-chloro-2H-pyrazole-3-carboxylic Acid
    • AKOS003235619
    • BBL039460
    • AS-49397
    • AKOS005174419
    • SCHEMBL2543083
    • STK343701
    • A874720
    • EN300-92677
    • CS-0134041
    • MFCD01528031
    • SCHEMBL17630796
    • DB-095132
    • I10030
    • MB14728
    • MWZRQELJATZCTO-UHFFFAOYSA-N
    • 351990-69-7
    • MDL: MFCD01528031
    • Inchi: 1S/C4H4ClN3O2/c5-1-2(4(9)10)7-8-3(1)6/h(H,9,10)(H3,6,7,8)
    • InChI Key: MWZRQELJATZCTO-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NNC=1C(=O)O

Computed Properties

  • Exact Mass: 160.99932
  • Monoisotopic Mass: 160.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • PSA: 92

3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid Security Information

  • HazardClass:IRRITANT

3-Amino-4-chloro-1H-pyrazole-5-carboxylic acid Pricemore >>

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